Cas no 2229493-27-8 (methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate
• CAS No: 2229493-27-8
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6005104
• PubChem ID: 165652165
• Update Time: 2025-10-30

methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate
• 2229493-27-8
• EN300-1781499

• Inchi： 1S/C11H12F2O3/c1-6-3-4-8(12)7(10(6)13)5-9(14)11(15)16-2/h3-4,9,14H,5H2,1-2H3
• InChI Key： RMEFRMWJVCXLKX-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(C(=O)OC)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate

Recent Advances in the Study of Methyl 3-(2,6-Difluoro-3-methylphenyl)-2-hydroxypropanoate (CAS: 2229493-27-8)

Methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate (CAS: 2229493-27-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's unique structural features, including the difluoro and methyl substitutions on the phenyl ring, contribute to its distinct chemical properties and biological activity. Recent synthetic methodologies have optimized the production of methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate, achieving higher yields and purity, which are critical for its application in pharmaceutical research. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its synthesis.

In terms of biological activity, methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate has demonstrated promising results in preclinical studies. Research indicates that it acts as a potent inhibitor of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its role in modulating cellular signaling pathways has been explored, with findings suggesting its utility in targeted cancer therapies. These studies underscore the compound's versatility and its potential to address unmet medical needs.

Further investigations into the pharmacokinetics and toxicity profile of methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate are ongoing. Preliminary data suggest favorable absorption and distribution properties, although detailed studies are required to fully understand its metabolic fate and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 3-(2,6-difluoro-3-methylphenyl)-2-hydroxypropanoate (CAS: 2229493-27-8) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with its demonstrated biological activity, position it as a valuable candidate for further research and development. Continued exploration of its therapeutic potential and optimization of its synthetic routes will be crucial in harnessing its full benefits for medical applications.